Cas no 138886-88-1 (2-(3,4-Dimethoxyphenyl)-3,4,4-triethoxycyclobut-2-en-1-one)

2-(3,4-Dimethoxyphenyl)-3,4,4-triethoxycyclobut-2-en-1-one structure
138886-88-1 structure
Product Name:2-(3,4-Dimethoxyphenyl)-3,4,4-triethoxycyclobut-2-en-1-one
CAS No:138886-88-1
MF:C18H24O6
MW:336.379566192627
CID:2773604
PubChem ID:71342553
Update Time:2025-04-21

2-(3,4-Dimethoxyphenyl)-3,4,4-triethoxycyclobut-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-Dimethoxyphenyl)-3,4,4-triethoxycyclobut-2-en-1-one
    • DTXSID00769302
    • 138886-88-1
    • Inchi: 1S/C18H24O6/c1-6-22-17-15(16(19)18(17,23-7-2)24-8-3)12-9-10-13(20-4)14(11-12)21-5/h9-11H,6-8H2,1-5H3
    • InChI Key: CMWAQOMYFXVRKN-UHFFFAOYSA-N
    • SMILES: O(CC)C1(C(C(C2C=CC(=C(C=2)OC)OC)=C1OCC)=O)OCC

Computed Properties

  • Exact Mass: 336.15728848Da
  • Monoisotopic Mass: 336.15728848Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 63.2Ų
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